Cas no 53404-20-9 (Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1))
53404-20-9 structure
Product Name:Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1)
CAS No:53404-20-9
MF:C11H12ClNaO
MW:218.655153274536
CID:376454
PubChem ID:23707511
Update Time:2025-04-19
Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1)
- 4-Chloro-cyclopentylphenol, sodium salt
- sodium,4-chloro-2-cyclopentylphenolate
- SODIUM 4-CHLORO-2-CYCLOPENTYLPHENOL
- Sodium 4-chloro-2-cyclopentylphenate
- Sodium 4-chloro-2-cyclopentylphenolate
- WJW3200I86
- Q27292677
- EPA Pesticide Chemical Code 064218
- SCHEMBL5933301
- Caswell No. 186AB
- 4-CHLORO-2-CYCLOPENTYLPHENOL, SODIUM SALT
- DTXSID50895786
- PHENOL, 4-CHLORO-2-CYCLOPENTYL-, SODIUM SALT (1:1)
- 4-Chloro-2-cyclopentylphenol sodium salt
- Phenol, 4-chloro-2-cyclopentyl-, sodium salt
- UNII-WJW3200I86
- 53404-20-9
-
- Inchi: 1S/C11H13ClO.Na/c12-9-5-6-11(13)10(7-9)8-3-1-2-4-8;/h5-8,13H,1-4H2;/q;+1/p-1
- InChI Key: DOIINNLYOZZSEN-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=C(C=1)C1CCCC1)[O-].[Na+]
Computed Properties
- Exact Mass: 218.04756
- Monoisotopic Mass: 218.0474370g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- PSA: 23.06
Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1) Related Literature
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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